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Compound of Interest

4-Nonyl Phenol Monoethoxylate-
a4

cat. No.: B15598958

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nonyl Phenol Monoethoxylate-d4 is a deuterated form of 4-Nonyl Phenol Monoethoxylate.
Nonylphenols and their ethoxylates are widespread environmental contaminants resulting from
the breakdown of non-ionic surfactants used in various industrial and consumer products. Due
to their potential endocrine-disrupting properties, the sensitive and accurate quantification of
these compounds in environmental and biological matrices is of significant interest. 4-Nonyl
Phenol Monoethoxylate-d4 serves as an invaluable tool in this analytical endeavor, primarily
utilized as an internal standard in chromatographic techniques such as liquid chromatography-
mass spectrometry (LC-MS/MS). Its deuteration provides a distinct mass difference from the
non-labeled analyte, enabling precise and accurate quantification by correcting for matrix
effects and variations during sample preparation and analysis.

Chemical and Physical Properties

While detailed experimental data for 4-Nonyl Phenol Monoethoxylate-d4 is not extensively
published, key identifiers and calculated properties are available. This information is crucial for
its application as an analytical standard.
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Property Value Source
CAS Number 2733264-27-0 [1]
Molecular Formula C17H24D402 [2]
Molecular Weight 268.43 g/mol [2]

2-(4-Nonylphenoxy)ethanol-d4,
Synonyms [2]
2-(p-Nonylphenoxy)ethanol-d4

Typically supplied as a neat
Product Format substance or in a solution [3]

(e.g., acetone).

Synthesis

The synthesis of 4-Nonyl Phenol Monoethoxylate involves a two-step process. The first step is
the alkylation of phenol with nonene to produce 4-nonylphenol. The second step is the
ethoxylation of 4-nonylphenol with ethylene oxide.[4][5] For the deuterated analogue, a
deuterated ethylene oxide would be utilized in the ethoxylation step.

A general, non-deuterated synthesis approach involves:

o Alkylation: Phenol is reacted with a mixture of nonene isomers in the presence of an acid
catalyst, such as phosphorous acid.[4]

» Ethoxylation: The resulting 4-nonylphenol is then reacted with ethylene oxide under basic
conditions, often with a catalyst like potassium hydroxide (KOH), to add a single ethoxy

group.[4]

The synthesis of the deuterated compound, 4-Nonyl Phenol Monoethoxylate-d4, would follow
a similar pathway, utilizing a deuterated form of ethylene oxide (ethylene-d4 oxide) in the
ethoxylation step. This process is typically proprietary to the chemical suppliers who specialize
in stable isotope-labeled compounds.

Experimental Protocols
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4-Nonyl Phenol Monoethoxylate-d4 is primarily used as an internal standard in analytical
methods for the quantification of nonylphenol and its ethoxylates. Below is a representative
experimental protocol for the analysis of these compounds in water samples using Solid Phase
Extraction (SPE) and LC-MS/MS, adapted from established environmental analysis methods.

[6]

Objective: To quantify the concentration of 4-Nonyl Phenol Monoethoxylate in a water sample
using 4-Nonyl Phenol Monoethoxylate-d4 as an internal standard.

Materials:
o Water sample
e 4-Nonyl Phenol Monoethoxylate-d4 solution (as internal standard)
e Methanol (HPLC grade)
¢ Dichloromethane (DCM, HPLC grade)
e Hydrochloric acid (HCI) or Sodium bisulfate (NaHSOa)
e Solid Phase Extraction (SPE) cartridges (e.g., C18)
e LC-MS/MS system with an electrospray ionization (ESI) source
Procedure:
e Sample Preparation:
o Collect the water sample in an amber glass bottle.
o Preserve the sample by acidifying to a pH < 2 with HCI or NaHSOa4.[6]

o Spike a known volume of the water sample with a precise amount of the 4-Nonyl Phenol
Monoethoxylate-d4 internal standard solution.

e Solid Phase Extraction (SPE):
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o Condition the SPE cartridge with methanol followed by acidified water.[6]
o Load the spiked water sample onto the SPE cartridge.

o Wash the cartridge to remove interfering substances.

o Dry the cartridge under vacuum.

o Elute the analytes (both the target compound and the internal standard) from the cartridge
using a suitable solvent mixture, such as methanol/DCM.[6]

e LC-MS/MS Analysis:

o Evaporate the eluent to near dryness and reconstitute in a solvent compatible with the LC
mobile phase.

o Inject the reconstituted sample into the LC-MS/MS system.

o Perform chromatographic separation using a C18 column with a gradient elution of water
and an organic solvent (e.g., acetonitrile or methanol), often with an additive like
ammonium acetate to improve ionization.[7]

o Detect the analytes using the mass spectrometer in Multiple Reaction Monitoring (MRM)
mode.[7] Specific precursor-to-product ion transitions for both the native analyte and the
deuterated internal standard should be monitored.

Data Analysis:

o Quantify the 4-Nonyl Phenol Monoethoxylate by calculating the ratio of the peak area of the
analyte to the peak area of the 4-Nonyl Phenol Monoethoxylate-d4 internal standard.

o Determine the concentration of the analyte in the original sample by comparing this ratio to a
calibration curve prepared with known concentrations of the analyte and a constant
concentration of the internal standard.

Visualizations
Synthesis of 4-Nonylphenol Ethoxylates
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Caption: General synthesis pathway for 4-Nonylphenol Ethoxylates.

Analytical Workflow Using 4-Nonyl Phenol
Monoethoxylate-d4 as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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